N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine

• Molecular Formula: C14H21N5OS
• Molecular Weight: 307.42 g/mol
• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C14H21N5OS/c1-3-20-13-8-5-4-7-12(13)11-15-9-6-10-21-14-16-17-18-19(14)2/h4-5,7-8,15H,3,6,9-11H2,1-2H3
• InChI Key: ZOIDDKJQPCHEKQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1CNCCCSC2=NN=NN2C

Description

N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as ETPA, has been synthesized using a variety of methods and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine is not fully understood, but it is believed to act as a modulator of ion channels in the brain. It has been shown to increase the activity of potassium channels and decrease the activity of calcium channels, which may contribute to its neuroprotective effects. This compound has also been shown to inhibit the activity of enzymes involved in the metabolism of cancer cells, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes and decrease the production of reactive oxygen species, which may contribute to its neuroprotective effects. This compound has also been shown to inhibit the activity of enzymes involved in the metabolism of cancer cells, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied, so there is a large body of literature on its properties and potential applications. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine. One area of interest is the development of this compound derivatives with improved solubility and potency. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on ion channels and enzyme activity.

Synthesis Methods

N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine can be synthesized using a variety of methods, including the reaction of 2-ethoxybenzyl chloride with 3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propylamine in the presence of a base such as sodium hydroxide. Other methods include the use of different starting materials and reaction conditions. The synthesis of this compound has been extensively studied, and various modifications to the reaction conditions have been made to optimize the yield and purity of the compound.

Scientific Research Applications

N-(2-ethoxybenzyl)-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential as a therapeutic agent in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.